Cas no 2229378-64-5 (3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine)

• Product Name: 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine
• CAS No: 2229378-64-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6027931
• PubChem ID: 165649608
• Update Time: 2025-05-26

3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine
• 2229378-64-5
• EN300-1752862

• Inchi： 1S/C12H17NO2/c13-5-1-6-15-12-3-2-11-9-14-7-4-10(11)8-12/h2-3,8H,1,4-7,9,13H2
• InChI Key： MLNAYXOSYFFEBK-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(=CC=2CC1)OCCCN

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine

3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine: A Comprehensive Overview

3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine (CAS No. 2229378-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as benzopyrans, which are characterized by their six-membered ring fused with a benzene ring. The presence of the 3,4-dihydro moiety and the propan-1-amine group imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The synthesis of 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine involves multi-step reactions, including the formation of the benzopyran core and the subsequent functionalization of the amine group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both research and industrial applications. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to improve yield and reduce by-products.

In terms of its biological activity, 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine has demonstrated promising results in several preclinical studies. Research has shown that this compound exhibits potent antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.

A key area of interest is the compound's interaction with specific receptors in the body. Studies have indicated that 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine can selectively bind to certain receptors involved in pain signaling pathways. This property suggests its potential use as an analgesic agent, particularly for chronic pain conditions where traditional treatments may be less effective or have significant side effects.

The pharmacokinetic profile of 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.

In addition to its therapeutic potential, 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine has shown promise in diagnostic applications. Its ability to selectively bind to specific biomarkers makes it a valuable tool for imaging and monitoring disease progression. For instance, it can be used in conjunction with imaging techniques such as magnetic resonance imaging (MRI) to visualize areas of inflammation or tissue damage.

The safety profile of 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine is another critical aspect that has been thoroughly investigated. Toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, ongoing research is necessary to fully understand its long-term safety and any potential interactions with other medications.

In conclusion, 3-(3,4-dihydro-1H-2-benzopyran-6-yloxy)propan-1-amine (CAS No. 2229378-64-5) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both therapeutic and diagnostic contexts. As research continues to advance our understanding of this molecule, it is likely that new opportunities will emerge for improving patient outcomes and addressing unmet medical needs.